Cas no 1021259-34-6 (4-ethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• CAS No: 1021259-34-6
• MF: C₁₉H₂₂N₆O₃S
• MW: 414.481381893158
• CID: 5868902
• PubChem ID: 42175992
• Update Time: 2025-10-31

4-ethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• AKOS024503633
• 1021259-34-6
• F5258-0008
• 4-ethoxy-N-(2-((6-(pyridin-3-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide
• 4-ethoxy-N-[2-[[6-(pyridin-3-ylamino)pyridazin-3-yl]amino]ethyl]benzenesulfonamide
• VU0639544-1

• Inchi： 1S/C19H22N6O3S/c1-2-28-16-5-7-17(8-6-16)29(26,27)22-13-12-21-18-9-10-19(25-24-18)23-15-4-3-11-20-14-15/h3-11,14,22H,2,12-13H2,1H3,(H,21,24)(H,23,25)
• InChI Key： XQEQFGFZOBWLGV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NCCNC1=CC=C(N=N1)NC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 414.14740976g/mol
• Monoisotopic Mass: 414.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide

Introduction to 4-ethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1021259-34-6, identified as 4-ethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its sulfonamide and pyridazine moieties, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple aromatic rings and amino functional groups suggests a high degree of molecular complexity, which is often associated with compounds exhibiting diverse biological activities.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of heterocyclic compounds, particularly those incorporating pyridazine and pyridine derivatives. These structures are renowned for their ability to interact with biological targets in novel ways, making them valuable scaffolds for designing new therapeutic agents. The 4-ethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide molecule, with its unique substitution pattern, is no exception. Its design allows for selective binding to biological receptors, which is a critical factor in drug discovery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The sulfonamide group, a well-known pharmacophore, is frequently incorporated into drugs due to its ability to enhance binding affinity and metabolic stability. Furthermore, the ethyl chain extending from the sulfonamide moiety provides a flexible linker that can be modified to optimize interactions with biological targets. This structural feature makes 4-ethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide a promising candidate for further derivatization and exploration.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 4-ethoxy-N-[2-{(pyridin-3-yIAMINO)pyridazinAMINO)}ethyl]benzene1-sulfonAMIDE may contribute to its unique pharmacological profile. For instance, the presence of multiple amino groups could facilitate interactions with positively charged residues in biological targets, while the sulfonamide group could enhance solubility and bioavailability.

The synthesis of this compound involves several sophisticated steps that require careful optimization to ensure high yield and purity. The introduction of the pyridazine ring is a critical step, as it forms the core structure around which other functional groups are arranged. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity.

In terms of biological evaluation, 4-Ethoxy-N-[2-{(PyridinAMINO)-(PyridazinAMINO)}Ethyl]Benzene1-SulfonAMIDE has shown promise in preliminary assays. Its ability to modulate biological pathways suggests that it could be developed into a lead compound for further drug optimization. Researchers are particularly interested in its potential as an inhibitor of enzymes involved in disease pathways. By understanding how this molecule interacts with biological targets at the molecular level, scientists can design more effective drugs with improved efficacy and reduced side effects.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have enabled researchers to predict how 4-Ethoxy-N-[2-{(PyridinAMINO)-(PyridazinAMINO)}Ethyl]Benzene1-SulfonAMIDE will interact with various biological targets. These predictions provide valuable insights into binding affinities, enzyme inhibition constants, and potential drug-like properties. By integrating experimental data with computational models, scientists can accelerate the drug discovery process and prioritize compounds for further investigation.

Future directions for research on CAS number 1021259346 include exploring its derivatives to enhance its pharmacological properties. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the molecule's activity profile. Additionally, studies on its mechanism of action will be crucial for understanding how it affects biological pathways at a molecular level. This knowledge will not only guide further drug development but also provide insights into related diseases and therapeutic strategies.

The broader significance of this compound lies in its contribution to the advancement of chemical biology as a field. As our understanding of complex molecular interactions grows, so does our ability to design molecules that can interact with biological systems in precise ways. Compounds like 4-Ethoxy-N-[2-{(PyridinAMINO)-(PyridazinAMINO)}Ethyl]Benzene1-SulfonAMIDE exemplify this progress by showcasing how intricate molecular structures can be harnessed for therapeutic purposes.

In conclusion,CAS number 1021259346 represents a remarkable achievement in synthetic chemistry and medicinal biology. Its unique structure and promising biological activities make it a valuable asset in ongoing efforts to develop new drugs that address unmet medical needs. As research continues to uncover new applications for this compound,4-Ethoxy-N-[2-{(PyridinAMINO)-(PyridazinAMINO)}Ethyl]Benzene1-SulfonAMIDE is poised to play an important role in shaping the future of pharmaceutical innovation.